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Compound of Interest

Compound Name: BAY-179

Cat. No.: B15577726 Get Quote

For researchers and scientists at the forefront of drug development, ensuring a safe laboratory

environment is paramount. The proper handling and disposal of chemical probes like BAY-179,

a potent and selective mitochondrial complex I inhibitor, are critical components of laboratory

safety and environmental responsibility.[1][2][3] This guide provides essential, step-by-step

procedures for the safe disposal of BAY-179, ensuring the protection of personnel and

compliance with regulations.

BAY-179 is a valuable tool for in vivo research into the biological significance of complex I

inhibition in areas such as cancer.[3][4] Due to its high biological activity, it must be treated as

hazardous waste. Under no circumstances should BAY-179 or its solutions be disposed of in

standard trash or down the drain.

Chemical and Physical Properties of BAY-179
A clear understanding of the properties of BAY-179 is the first step toward safe handling and

disposal.
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Property Value

Chemical Formula C₂₃H₂₁N₅OS

Molecular Weight 415.52 g/mol [3]

Appearance Solid powder[3]

Solubility DMSO: 2 mg/mL (clear, warmed)

Storage
Short term (days to weeks): 0 - 4°C, dry and

dark. Long term (months to years): -20°C.[3]

Hazard Class WGK 3 (highly hazardous to water)

Storage Class Code 11 - Combustible Solids

Experimental Protocols: Safe Disposal of BAY-179
The following protocols are based on best practices for the disposal of potent, non-hazardous

chemical compounds intended for research use.

Step 1: Waste Segregation and Collection

Proper segregation of waste is crucial to prevent accidental chemical reactions and to ensure

compliant disposal.

Solid Waste:

Collect all solid waste contaminated with BAY-179, including unused or expired

compound, and contaminated personal protective equipment (PPE) such as gloves,

weighing papers, and pipette tips.

Place these materials in a dedicated, clearly labeled hazardous waste container. The

container should be made of a material compatible with BAY-179.

Liquid Waste:

Collect all liquid waste containing BAY-179, such as experimental solutions and solvent

rinses (e.g., from DMSO).
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Use a separate, sealed, and clearly labeled hazardous waste container for liquids. Ensure

the container is compatible with the solvents used.

Never mix incompatible waste streams.

Sharps Waste:

Dispose of any sharps, such as needles or razor blades, contaminated with BAY-179 in a

designated sharps container for hazardous materials.

Step 2: Labeling and Storage

Clear and accurate labeling is a regulatory requirement and essential for safety.

All waste containers must be clearly labeled with the words "Hazardous Waste."

The label must include the full chemical name: "BAY-179."

Provide a description of the contents (e.g., "Solid Waste with BAY-179," "Liquid Waste with

BAY-179 in DMSO").

Store sealed waste containers in a designated, secure, and well-ventilated secondary

containment area, away from incompatible materials, pending collection.

Step 3: Arranging for Disposal

Contact your institution's Environmental Health and Safety (EHS) department to schedule a

pickup for the hazardous waste.

Provide the hazardous waste disposal service with a complete and accurate description of

the waste. If a specific Safety Data Sheet (SDS) for BAY-179 is available from the supplier, it

should be provided.

Disposal Workflow Diagram
The following diagram illustrates the logical flow for the proper disposal of BAY-179.
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Figure 1. Workflow for the proper disposal of BAY-179 waste.

By adhering to these procedures, laboratories can ensure the safe and responsible disposal of

BAY-179, fostering a culture of safety and environmental stewardship.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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